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Compound of Interest

Compound Name: Cyp51-IN-17

Cat. No.: B15563333

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the utilization of Cyp51-IN-17, a

potent inhibitor of the enzyme lanosterol 14α-demethylase (CYP51), in various cell-based

assays. Cyp51-IN-17 has demonstrated significant fungicidal activity, making it a compound of

interest for antifungal drug discovery and related research.[1][2]

Introduction
Cyp51-IN-17 is a powerful inhibitor of CYP51, a crucial enzyme in the ergosterol biosynthesis

pathway in fungi.[1][2] By targeting CYP51, this compound disrupts the production of

ergosterol, an essential component of the fungal cell membrane, leading to cell growth

inhibition and death. These characteristics make Cyp51-IN-17 a valuable tool for studying

fungal pathogens and for the development of new antifungal therapies. The protocols detailed

below are designed to assess the antifungal efficacy and cytotoxic profile of Cyp51-IN-17 in a

laboratory setting.
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The following table summarizes the known quantitative data for Cyp51-IN-17, providing a quick

reference for its inhibitory and fungicidal activities.

Parameter Value
Target
Organism/Enzyme

Reference

IC50 0.377 µg/mL CYP51 Enzyme [1]

EC50 0.326 µg/mL Botrytis cinerea

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the experimental procedures, the following

diagrams have been created using the DOT language.
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Ergosterol Biosynthesis Pathway and Inhibition by Cyp51-IN-17
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Caption: Inhibition of the fungal ergosterol biosynthesis pathway by Cyp51-IN-17.
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Experimental Workflow for Antifungal Susceptibility and Cytotoxicity Testing

Start
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(e.g., HeLa, HepG2)
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(Broth Microdilution)

Cytotoxicity Assay
(e.g., MTT, LDH)

Incubate Fungal Plates Incubate Mammalian Cell Plates
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Concentration (CC50)

Analyze Data and Determine Selectivity Index
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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